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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878

Abstract: This document provides detailed application notes and experimental protocols for the
use of benzyl phenylacetate (CAS No. 102-16-9) in fragrance and perfumery research.
Benzyl phenylacetate is a versatile aromatic ester valued for its rich, sweet, floral, and honey-
like scent profile.[1][2][3] It serves as a key component in a variety of fragrance applications,
from fine perfumery to functional products. These notes cover its olfactory characteristics,
applications, and stability, while the protocols offer standardized procedures for its evaluation
and use in experimental formulations.

Application Notes
Introduction to Benzyl Phenylacetate

Benzyl phenylacetate, an ester of benzyl alcohol and phenylacetic acid, is a fragrance
ingredient with a complex and tenacious scent.[4] Its olfactory profile is predominantly
characterized by sweet, floral notes of jasmine and rose, interwoven with a deep, warm honey
character and subtle cocoa or balsamic undertones.[1][5] Unlike the lighter, fruitier scent of
benzyl acetate, the additional phenyl group in benzyl phenylacetate gives it more density,
warmth, and superior longevity, making it an excellent middle-to-base note and fixative.[1] It is
found naturally in the champaca tree.[1]

Olfactory Profile and Applications

Benzyl phenylacetate is a versatile ingredient used across various fragrance sectors:
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o Fine Fragrance: It is highly valued in opulent floral, gourmand, and oriental compositions.[1]
It adds a warm, sweet dimension to jasmine and rose accords and can create realistic honey
notes that are more complex than simple sweetness.[1] Its excellent blending properties help
to smooth the harsh edges of other raw materials.[1] Recommended usage levels in fine
fragrance are typically between 0.05% and 5%.[1][5]

e Functional Perfumery (Personal & Home Care): Due to its stability and enduring fragrance, it
is a popular choice for scented personal care products like lotions, creams, and soaps.[2][4]
It is also used as a scenting agent in candles, air fresheners, and other household products
to impart a pleasant floral aroma.[2] Typical usage levels range from 0.02% to 0.50% in body
and home care products.[5]

o Flavor Industry: It is also employed as a flavoring agent, particularly in confectionery, baked
goods, and beverages, where it contributes honey-like and fruity notes.[2][6][7]

Comparative Analysis: Benzyl Phenylacetate vs. Benzyl
Acetate

A key aspect of research is understanding the structural impact on scent. The difference
between benzyl phenylacetate and the more common benzyl acetate is profound.

o Benzyl Acetate: Possesses a bright, thin, sweet-fruity jasmine character with pear and
banana nuances.[1][8] It functions primarily as a top-to-middle note, adding lift and
brightness.[1] Its tenacity is moderate.[3]

o Benzyl Phenylacetate: Delivers a rich, dense, and enveloping honey-floral scent with cocoa
depth.[1] It serves as a middle-to-base note, providing warmth, sweetness, and fixation, with
a longevity of over 400 hours on a smelling strip.[1]

This distinction is crucial for formulators choosing an ingredient for either fresh, light effects
(benzyl acetate) or rich, gourmand depth and persistence (benzyl phenylacetate).[1]

Quantitative Data Summary

The physicochemical and olfactory properties of benzyl phenylacetate are summarized below
for easy reference.
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Property Value Source(s)

Chemical Identity

CAS Number 102-16-9 [2]

Chemical Formula C15H1402 [2][9]

Molecular Weight 226.27 g/mol [2][9]
Phenylmethyl phenylacetate,

Synonyms [2]
Benzyl a-phenylacetate

Physical Properties
Clear, colorless to pale yellow

Appearance o [2][10]
liquid

Boiling Point 305-320 °C [2][9][10]

Density 1.087 - 1.1 g/cm?3 [2][9]

Refractive Index (@ 20°C) 1.550 - 1.560 [9][10]

Flash Point >90-93 °C [9][10][11]

B Soluble in alcohol; insoluble in

Solubility [7][10]
water

Olfactory Properties
Sweet, floral (jasmine, rose),

Odor Description honey, with cocoa/balsamic [11[31[5]
undertones

Longevity on Smelling Strip > 400 hours [1]
0.05-1.00% (Fine Fragrance);

Recommended Use Level [5]
0.02-0.50% (Body/Home Care)

Regulatory & Safety

Regulatory Oversight EPA (TSCA), ECHA (REACH) [4]

RIFM Safety Assessment Not genotoxic; not a concern [12]

for skin sensitization at current
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use levels

Allergen Declaration (EU) None (single molecule) [5]

Experimental Protocols

The following protocols provide standardized methodologies for the evaluation and application
of benzyl phenylacetate in a research setting.

Protocol 1: Quality Control - Purity and Identity
Verification by GC-MS

Objective: To verify the identity and determine the purity of a benzyl phenylacetate sample.
Materials:

» Benzyl phenylacetate sample

High-purity solvent (e.g., ethanol or hexane)

Volumetric flasks and pipettes

Autosampler vials with caps

Gas Chromatograph-Mass Spectrometer (GC-MS) system

Methodology:

o Sample Preparation: Prepare a 1% solution of benzyl phenylacetate in the chosen solvent.
For example, accurately weigh 10 mg of the sample and dissolve it in 1.0 mL of solvent in a
clean vial.

e GC-MS Instrument Setup (Example Conditions):

o Injector: Split mode (e.g., 50:1 split ratio), 250°C

o Column: Standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 um)
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o Oven Program: Start at 100°C, hold for 1 minute. Ramp up to 280°C at a rate of
10°C/minute. Hold at 280°C for 5 minutes.

o Carrier Gas: Helium, constant flow rate (e.g., 1.0 mL/min).

o MS Detector: Electron lonization (El) mode at 70 eV. Scan range of 40-400 m/z.

e Analysis: Inject 1 pL of the prepared sample into the GC-MS system.
o Data Interpretation:

o Identity Confirmation: Compare the resulting mass spectrum of the major peak with a
reference spectrum (e.g., from NIST or Wiley libraries) for benzyl phenylacetate. The
retention time should also be consistent with a known standard.

o Purity Assessment: Calculate the peak area percentage of benzyl phenylacetate relative
to the total area of all detected peaks in the chromatogram. A purity of 298% is common
for fragrance-grade material.[6]

Protocol 2: Sensory Evaluation - Olfactory Profiling

Objective: To characterize the olfactory profile of benzyl phenylacetate over time.
Materials:

« Benzyl phenylacetate

Odorless solvent (e.g., Diethyl Phthalate - DEP or Ethanol)

Standard paper smelling strips (blotters)

Graduated pipettes and beakers

A well-ventilated, odor-free evaluation space.[13]
Methodology:

o Preparation of Dilutions: Prepare a 10% and a 1% solution of benzyl phenylacetate in the
chosen solvent to evaluate its character at different intensities.
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« Blotter Dipping: Dip the smelling strips approximately 1 cm into the prepared solutions. Allow
the solvent to evaporate for about 30 seconds.

e Sensory Panel Evaluation:
o Assemble a panel of at least 3-5 trained or screened evaluators.
o Present the coded blotters to the panelists in a controlled environment.[13]

o Instruct panelists to evaluate the scent at specific time intervals:

Time O (Top Note): Immediately after solvent evaporation.

Time + 30 minutes (Heart Note): To assess the development of the core character.

Time + 4 hours (Base Note/Dry Down): To evaluate tenacity and late-stage character.

Time + 24 hours: To confirm longevity.

» Data Collection: Panelists should record their impressions using a standardized fragrance
descriptor sheet, noting the intensity, character (e.qg., floral, honey, sweet), and any changes
over time.

Protocol 3: Application Stability in a Lotion Base

Objective: To assess the olfactory stability and performance of benzyl phenylacetate in a
standard cosmetic emulsion.

Materials:

Benzyl phenylacetate

Unfragranced lotion base

Glass beakers and a stirrer

Storage containers (glass jars)

Incubators or ovens set to different temperatures (e.g., 4°C, 25°C, 40°C)
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Methodology:

o Formulation: Create a batch of scented lotion by incorporating benzyl phenylacetate at a
concentration of 0.5% w/w into the unfragranced base. Ensure it is mixed thoroughly until
homogenous. Create a control sample of the unfragranced base.

o Storage Conditions: Aliquot the scented lotion and the control into separate glass jars. Store
the samples under different conditions to simulate shelf-life:

o Refrigerated (4°C)
o Room Temperature (25°C)
o Accelerated Aging (40°C)

o Evaluation Schedule: Evaluate the samples olfactorily at baseline (Day 0) and then at regular
intervals (e.g., Week 1, Week 4, Week 8, Week 12).

¢ Assessment:

[e]

A sensory panel should smell the samples directly from the jars and after application on
the skin.

[e]

Compare the scent of the aged samples to the baseline sample stored at 4°C.

o

Note any changes in odor profile, intensity, or the appearance of off-notes, which could
indicate degradation or interaction with the base.

o

Also, observe the physical stability of the lotion (e.g., color change, separation).

Visualizations (Diagrams)

The following diagrams illustrate key workflows and relationships relevant to perfumery
research.
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Caption: Experimental workflow for evaluating a fragrance ingredient.
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Caption: Logical relationships of Benzyl Phenylacetate's properties.
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Caption: Workflow for a Triangle Test sensory discrimination protocol.

Safety and Handling

Regulatory Status: Benzyl phenylacetate is regulated under frameworks like TSCA in the
United States and REACH in Europe.[4] Researchers should ensure compliance with all
local and international guidelines.

Health and Safety: A safety assessment by the Research Institute for Fragrance Materials
(RIFM) concluded that benzyl phenylacetate is not genotoxic.[12] It is also not considered a
concern for skin sensitization under current declared levels of use.[12] However, as with all
chemical raw materials, good laboratory practices should be followed.

Handling:
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o Use appropriate personal protective equipment (PPE), including gloves and safety
glasses.[4]

o Handle in a well-ventilated area.

o Store in a cool, dry place away from direct light and heat in a tightly sealed container.[5]
[11] The recommended shelf life is typically 24-36 months when stored properly.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b085878#use-of-benzyl-phenylacetate-in-
fragrance-and-perfumery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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